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Compound of Interest

Compound Name: Fmoc-D-Glu(OtBu)-OH

Cat. No.: B557683

An In-depth Technical Guide to Fmoc-D-Glu(OtBu)-OH: Core Properties

For researchers, scientists, and professionals in drug development, a precise understanding of
the chemical properties of reagents is paramount. Fmoc-D-Glu(OtBu)-OH is a crucial building
block in solid-phase peptide synthesis (SPPS). This guide provides core technical data on its
molecular weight and formula.

Physicochemical Data

Fmoc-D-Glu(OtBu)-OH, also known as N-a-Fmoc-D-glutamic acid y-t-butyl ester, is a
derivative of the amino acid D-glutamic acid.[1] The N-terminal is protected by a
fluorenylmethyloxycarbonyl (Fmoc) group, and the side chain's carboxyl group is protected by a
tert-butyl (OtBu) ester.[1] This strategic protection is essential for controlled, sequential peptide
chain elongation.[1][2]

The quantitative properties of Fmoc-D-Glu(OtBu)-OH are summarized below.

Property Value Source
Molecular Formula C24H27NOs [1112]131[4]
Molecular Weight 425.47 g/mol [21[31[41[5]
Exact Mass 425.183838 u [5]

CAS Number 104091-08-9 [11[3]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b557683?utm_src=pdf-interest
https://www.benchchem.com/product/b557683?utm_src=pdf-body
https://www.benchchem.com/product/b557683?utm_src=pdf-body
https://www.benchchem.com/product/b557683?utm_src=pdf-body
https://www.bocsci.com/product/fmoc-d-glu-otbu-oh-cas-104091-08-9-53476.html
https://www.bocsci.com/product/fmoc-d-glu-otbu-oh-cas-104091-08-9-53476.html
https://www.bocsci.com/product/fmoc-d-glu-otbu-oh-cas-104091-08-9-53476.html
https://www.alfa-chemistry.com/product/fmoc-d-glu-otbu-oh-cas-104091-08-9-269144.html
https://www.benchchem.com/product/b557683?utm_src=pdf-body
https://www.bocsci.com/product/fmoc-d-glu-otbu-oh-cas-104091-08-9-53476.html
https://www.alfa-chemistry.com/product/fmoc-d-glu-otbu-oh-cas-104091-08-9-269144.html
https://www.scbt.com/p/fmoc-d-glu-otbu-oh-104091-08-9
https://www.protheragen.ai/fmoc-d-gluotbu-oh-item-9274.html
https://www.alfa-chemistry.com/product/fmoc-d-glu-otbu-oh-cas-104091-08-9-269144.html
https://www.scbt.com/p/fmoc-d-glu-otbu-oh-104091-08-9
https://www.protheragen.ai/fmoc-d-gluotbu-oh-item-9274.html
https://www.echemi.com/products/temppid160705002066-fmoc-d-gluotbu-oh.html
https://www.echemi.com/products/temppid160705002066-fmoc-d-gluotbu-oh.html
https://www.bocsci.com/product/fmoc-d-glu-otbu-oh-cas-104091-08-9-53476.html
https://www.scbt.com/p/fmoc-d-glu-otbu-oh-104091-08-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural and Property Relationship

The molecular structure dictates the compound's properties and its application in peptide
synthesis. The relationship between the compound and its key identifiers is visualized below.

Chemical Properties

Formula:
C24H27NOe

has

identified by

CAS Number:
104091-08-9

1as Molecular Weight:
Fmoc-D-Glu(OtBu)-OH 425.47 g/mol

Click to download full resolution via product page

Caption: Core properties of Fmoc-D-Glu(OtBu)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-D-Glu(OtBu)-OH molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557683#fmoc-d-glu-otbu-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.echemi.com/products/temppid160705002066-fmoc-d-gluotbu-oh.html
https://www.benchchem.com/product/b557683#fmoc-d-glu-otbu-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b557683#fmoc-d-glu-otbu-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b557683#fmoc-d-glu-otbu-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b557683#fmoc-d-glu-otbu-oh-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

